Cas no 37554-70-4 (2-Chloro-5-fluoro-4-methoxypyrimidine)

• Product Name: 2-Chloro-5-fluoro-4-methoxypyrimidine
• CAS No: 37554-70-4
• MF: C₅H₄ClFN₂O
• MW: 162.549463272095
• MDL: MFCD07440062
• CID: 1074505
• PubChem ID: 329776575
• Update Time: 2025-05-23

2-Chloro-5-fluoro-4-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-methoxypyrimidine
• C5H4ClFN2O
• 2-Chlor-4-methoxy-5-fluorpyrimidin
• 2-chloro-5-fluoro-4-methoxy-pyrimidine
• AG-F-32065
• AGN-PC-00MXOR
• CTK4H8388
• KB-85073
• PC6888
• SBB087649
• Pyrimidine, 2-chloro-5-fluoro-4-methoxy-
• HLVJKADQILYNGE-UHFFFAOYSA-N
• 1917AE
• 2-chloro-4-methoxy-5-fluoropyrimidine
• AB0082262
• 2-Chloro-5-fluoro-4-methoxypyrimidine, AldrichCPR

• MDL： MFCD07440062
• Inchi： 1S/C5H4ClFN2O/c1-10-4-3(7)2-8-5(6)9-4/h2H,1H3
• InChI Key： HLVJKADQILYNGE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OC)F

Computed Properties

• Exact Mass: 161.99972
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 35

Experimental Properties

• PSA: 35.01

2-Chloro-5-fluoro-4-methoxypyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-fluoro-4-methoxypyrimidine

Comprehensive Overview of 2-Chloro-5-fluoro-4-methoxypyrimidine (CAS No. 37554-70-4)

2-Chloro-5-fluoro-4-methoxypyrimidine (CAS No. 37554-70-4) is a highly versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyrimidine derivative is gaining attention due to its unique structural properties, which make it a critical intermediate in the synthesis of bioactive molecules. With the increasing demand for small-molecule drugs and precision agriculture solutions, this compound has become a focal point for researchers exploring novel therapeutic agents and crop protection chemicals.

The molecular structure of 2-Chloro-5-fluoro-4-methoxypyrimidine features a halogen-substituted pyrimidine ring, which enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. These properties are particularly valuable in medicinal chemistry, where the compound serves as a building block for kinase inhibitors and antiviral drugs. Recent studies highlight its role in developing targeted cancer therapies, aligning with the growing interest in personalized medicine and AI-driven drug discovery.

In the agrochemical sector, 2-Chloro-5-fluoro-4-methoxypyrimidine is explored for its potential in designing next-generation pesticides with reduced environmental impact. As sustainability becomes a global priority, researchers are investigating its use in green chemistry applications, such as biodegradable formulations. This aligns with trends like ESG (Environmental, Social, and Governance) compliance and the shift toward eco-friendly farming practices.

The compound’s CAS No. 37554-70-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and combinatorial chemistry. Common queries include "synthetic routes for 2-Chloro-5-fluoro-4-methoxypyrimidine" and "applications in drug development," underscoring its interdisciplinary appeal. Analytical techniques like HPLC and NMR are often employed to ensure its purity, a critical factor for GMP-compliant production.

From a commercial perspective, 2-Chloro-5-fluoro-4-methoxypyrimidine is supplied by specialty chemical manufacturers catering to contract research organizations (CROs) and pharma giants. Its pricing and availability are influenced by factors like supply chain resilience and raw material sourcing, topics dominating discussions in post-pandemic recovery strategies. Regulatory frameworks like REACH and FDA guidelines further shape its market dynamics.

Future prospects for this compound include its integration into AI-augmented molecular design platforms, where machine learning algorithms predict optimal synthetic pathways. Such innovations resonate with the rise of Industry 4.0 and digital transformation in chemical R&D. As the scientific community continues to unravel its potential, 2-Chloro-5-fluoro-4-methoxypyrimidine remains a cornerstone in advancing life sciences and material innovation.